Cas no 20958-15-0 (Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl-)

• Product Name: Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl-
• CAS No: 20958-15-0
• MF: C₁₉H₁₈O₃
• MW: 294.344425678253
• CID: 284678
• PubChem ID: 626354
• Update Time: 2025-11-02

Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl-
• Isotanshinone IIA
• Isotanshinone II (Salvia miltiorhiza)
• IsotanshinoneII
• 1,2,3,4-Tetrahydro-4,4,8-trimethylphenanthro[3,2-b]furan-7,11-dione
• Isotanshinone II
• HY-N6650
• QHGPIJMPUOVBOL-UHFFFAOYSA-N
• GLXC-17049
• 4,4,8-Trimethyl-1,2,3,4-tetrahydrophenanthro[3,2-b]furan-7,11-dione #
• 4,4,8-trimethyl-2,3-dihydro-1H-naphtho[2,1-f][1]benzofuran-7,11-dione
• 20958-15-0
• SCHEMBL16023777
• FS-6991
• PD100172
• CS-0067963
• AKOS040740820
• Phenanthro[3,2-b]furan-7,11-dione, 1,2,3,4-tetrahydro-4,4,8-trimethyl-
• DA-54464
• 4,4,8-trimethyl-2,3-dihydro-1H-naphtho(2,1-f)(1)benzofuran-7,11-dione
• 4,4,8-trimethyl-1H,2H,3H-phenanthro[3,2-b]furan-7,11-dione

• Inchi： 1S/C19H18O3/c1-10-9-22-18-14(10)16(20)12-6-7-13-11(15(12)17(18)21)5-4-8-19(13,2)3/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： QHGPIJMPUOVBOL-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2=C1C(C1=C(C2=O)C=CC2=C1CCCC2(C)C)=O

Computed Properties

• Exact Mass: 294.126
• Monoisotopic Mass: 294.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2
• XLogP3: 4.9

Experimental Properties

• Color/Form: Red powder
• Density: 1.209±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 208 ºC
• Solubility: Insuluble (6.2E-5 g/L) (25 ºC),

Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives

Additional information on Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl-

Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- (CAS No. 20958-15-0): A Comprehensive Overview

Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- (CAS No. 20958-15-0) is a unique organic compound with a complex molecular structure. This compound belongs to the class of phenanthrene derivatives, which are known for their diverse applications in pharmaceuticals, materials science, and chemical research. The tetrahydro-4,4,8-trimethyl substitution pattern adds to its stability and potential utility in various industrial processes.

The compound's molecular formula and structural features make it a subject of interest in organic synthesis and medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for more complex molecules, especially in the development of novel bioactive compounds. Its fused ring system and dione functionality offer multiple sites for chemical modification, making it valuable for structure-activity relationship studies.

In recent years, there has been growing interest in Phenanthro[3,2-b]furan derivatives due to their potential applications in optoelectronic materials. The compound's conjugated system and electron-accepting properties make it a candidate for use in organic semiconductors and photovoltaic devices. This aligns with current trends in sustainable energy research, where scientists are exploring new materials for more efficient solar cells.

The synthesis of Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve yield and purity. These methods address common search queries about "efficient synthesis of complex heterocycles" and "green chemistry approaches to organic synthesis."

From a safety perspective, proper handling procedures should be followed when working with this compound, including the use of appropriate personal protective equipment and ventilation systems. While not classified as hazardous under standard regulations, it's important to consult the material safety data sheet (MSDS) for specific handling instructions, a topic frequently searched by laboratory professionals.

The market for specialty chemicals like this compound has been expanding, driven by demand from pharmaceutical and materials science sectors. Current pricing trends reflect its status as a research-grade chemical, with availability primarily through specialty chemical suppliers. Researchers often search for "bulk suppliers of phenanthrene derivatives" and "custom synthesis services," indicating commercial interest in this class of compounds.

Analytical characterization of Phenanthro[3,2-b]furan-7,11-dione derivatives typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm molecular structure and purity, addressing common questions about "compound characterization techniques" and "quality control in organic synthesis." The compound's distinct spectral features make it particularly suitable for educational demonstrations in advanced organic chemistry courses.

Future research directions may explore the biological activity of this compound and its derivatives, particularly in relation to current hot topics like antimicrobial resistance and cancer therapeutics. The structural features of tetrahydro-phenanthrofurandiones suggest potential interactions with biological targets, making them interesting candidates for drug discovery programs. This connects with frequent searches about "new scaffolds for medicinal chemistry" and "natural product-inspired drug design."

Environmental considerations are increasingly important in chemical research, and studies on the biodegradation and ecotoxicity of such compounds are gaining attention. Researchers are investigating sustainable approaches to the synthesis and application of Phenanthro[3,2-b]furan-based compounds, responding to industry demands for greener chemistry solutions. These aspects address common queries about "environmental impact of specialty chemicals" and "green alternatives in organic synthesis."

In conclusion, Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4,4,8-trimethyl- represents an interesting case study in the chemistry of polycyclic compounds. Its unique structure and potential applications make it valuable for both academic research and industrial development. As interest grows in functional materials and pharmaceutical intermediates, this compound and its derivatives are likely to remain important subjects of scientific investigation and commercial interest.